Frequentin
Frequentin
6-Hepta-1,3-dienyl-3,4-dihydroxy-2-oxocyclohexane-1-carbaldehyde is a natural product found in Penicillium brefeldianum with data available.
Brand Name:
Vulcanchem
CAS No.:
29119-03-7
VCID:
VC0528489
InChI:
InChI=1S/C14H20O4/c1-2-3-4-5-6-7-10-8-12(16)14(18)13(17)11(10)9-15/h4-7,9-12,14,16,18H,2-3,8H2,1H3
SMILES:
CCCC=CC=CC1CC(C(C(=O)C1C=O)O)O
Molecular Formula:
C14H20O4
Molecular Weight:
252.31 g/mol
Frequentin
CAS No.: 29119-03-7
Cat. No.: VC0528489
Molecular Formula: C14H20O4
Molecular Weight: 252.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-Hepta-1,3-dienyl-3,4-dihydroxy-2-oxocyclohexane-1-carbaldehyde is a natural product found in Penicillium brefeldianum with data available. |
|---|---|
| CAS No. | 29119-03-7 |
| Molecular Formula | C14H20O4 |
| Molecular Weight | 252.31 g/mol |
| IUPAC Name | 6-hepta-1,3-dienyl-3,4-dihydroxy-2-oxocyclohexane-1-carbaldehyde |
| Standard InChI | InChI=1S/C14H20O4/c1-2-3-4-5-6-7-10-8-12(16)14(18)13(17)11(10)9-15/h4-7,9-12,14,16,18H,2-3,8H2,1H3 |
| Standard InChI Key | MHZVWXOKIRZLCJ-UHFFFAOYSA-N |
| Isomeric SMILES | CCC/C=C/C=C/C1C[C@H]([C@H](C(=O)[C@H]1C=O)O)O |
| SMILES | CCCC=CC=CC1CC(C(C(=O)C1C=O)O)O |
| Canonical SMILES | CCCC=CC=CC1CC(C(C(=O)C1C=O)O)O |
| Appearance | Solid powder |
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